Cas no 1229-29-4 (Doxepin Hydrochloride)

• Product Name: Doxepin Hydrochloride
• CAS No: 1229-29-4
• MF: C₁₉H₂₂ClNO
• MW: 315.837084293365
• MDL: MFCD00079135
• CID: 41106
• PubChem ID: 253662533
• Update Time: 2025-11-02

Doxepin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• doxepin HCL
• 3-(6,11-dihydrodibenz(b,e)oxepin-11-ylidene)propyldimethylamine hcl
• doxepin hydrochloride
• 11-(3-dimethylaminopropylidene)-6,11-dihydro-benz[b,e]oxepin hcl
• Doxepin Hydrochloride (mixture of isomers)
• Doxepin (hydrochloride)
• Doxepin hydrochloride solution
• 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenz[b,e]oxepine hydrochloride
• 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo[b,e]oxepine Hydrochloride
• 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo[b,e]oxepine Hydrochloride (mixture of isomers)
• 11-(3-Dimethylaminopropylidene)-6,11-dihydro-benz[b,e]Oxepin
• Novoxapin
• Aponal
• Silenor
• Toruan
• Curatin
• Zonalon
• Adapin
• Doxepine hydrochloride
• Novoxapin hydrochloride
• MF 10 HCl
• Quitaxon
• Sinequan
• C19H21NO.HCl
• MLS000069794
• CU61C5RH24
• SMR000058230
• Sinequan (TN)
• 1-Propanamine, 3-dibenz(b,e)oxepin-1
• DOXEPIN HYDROCHLORIDE (USP-RS)
• 1-PROPANAMINE, 3-DIBENZ(B,E)OXEPIN-11(6H)-YLIDENE-N,N-DIMETHYL-, HYDROCHLORIDE (1:1), (3E)-
• AKOS015895087
• Doxepin for system suitability
• MLS002548858
• (Z)-DoxepinHydrochloride
• EINECS 214-966-8
• 4698-39-9
• trans-Doxepin hydrochloride
• Zonalon (TN)
• Sinequin
• CHEBI:4711
• (e)-doxepin hydrochloride
• NCGC00015344-03
• s3120
• 3-(Dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• DOXEPIN HYDROCHLORIDE, (E)-
• DTXSID8045145
• Doxepin.HCl
• DOXEPIN HYDROCHLORIDE (EP MONOGRAPH)
• SR-01000075551-5
• (E)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine hydrochloride
• Doxepin hydrochloride (USP)
• CHEMBL1200462
• UNII-3U9A0FE9N5
• E-DOXEPIN HYDROCHLORIDE
• DOXEPIN HYDROCHLORIDE (USP MONOGRAPH)
• SR-01000075551
• KS-5094
• Doxepn Hydrochloride
• MLS002222181
• HMS1568F08
• 11-(3-(Dimethylamino)propylidene)-6,11-dihydrodibenz(b,e)oxepin hydrochloride
• Doxepin hydrochloride, ~85% E-isomer basis, >=98% (GC), 15% Z-isomer basis, powder
• Opera_ID_675
• NC00447
• Dibenz(b,e)oxepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, hydrochloride
• Prestwick_187
• MFCD00079135
• NCGC00093778-02
• Dibenz(b,e)oxepin-delta11(6H),gamma-propylamine, N,N-dimethyl-, hydrochloride
• N,N-Dimethyldibenz(b,e)oxepin-delta(sup 11(6H),gamma)-propylamine hydrochloride
• Doxepin hydrochloride, United States Pharmacopeia (USP) Reference Standard
• (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethyl-propan-1-amine hydrochloride
• Doxepin for system suitability, European Pharmacopoeia (EP) Reference Standard
• 1229-29-4
• MLS001148235
• NCGC00261024-01
• CCG-220263
• Hydrochloride, Doxepin
• D 4526
• 1-Propanamine, 3-dibenz(b,e)oxepin-11(6H)ylidene-N,N-dimethyl-, hydrochloride
• Doxepin.HCl, 1mg/ml in Methanol
• CAS-1229-29-4
• LP00339
• (E)-Doxepin HCl
• P-3693A
• 1-Propanamine, 3-dibenz(b,e)oxepin-11-(6H)-ylidene-N,N-dimethyl-dimethyl-, hydrochloride, (E)-
• Tox21_110130
• MLS002207250
• Doxepin hydrochloride [USAN:USP]
• NSC-108160
• Tox21_110130_1
• DTXCID6025145
• BD166235
• HY-B0725
• Doxepin hydrochloride (E)-isomer
• CCG-221643
• UNII-CU61C5RH24
• Q27275787
• A804993
• Tox21_500339
• EU-0100339
• (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride
• Doxepin hydrochloride, European Pharmacopoeia (EP) Reference Standard
• 3U9A0FE9N5
• (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N,N-dimethyl-1-propanamine hydrochloride
• DOXEPIN HYDROCHLORIDE IS A CIS-TRANS (APPROXIMATELY 1:5) MIXTURE
• Q-201044
• Doxepin Hydrochloride 1.0 mg/ml in Methanol (as free base)
• SR-01000075551-1
• NCGC00093778-01
• NSC108160
• NCGC00024623-04
• NS00076431
• D00814
• SCHEMBL60287
• MHNSPTUQQIYJOT-SJDTYFKWSA-N
• dimethyl({3-[(2E)-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene]propyl})amine hydrochloride
• 1-Propanamine, 3-(dibenz[b,e]oxepin-11(6H)-ylidene)-N,N-dimethyl-, hydrochloride (1:1)
• Doxepin.HCl, 1mg/ml in Methanol (as free base)
• Doxepin Hydrochloride

• MDL： MFCD00079135
• Inchi： 1S/C19H21NO.ClH/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19;/h3-6,8-12H,7,13-14H2,1-2H3;1H/b17-11+;
• InChI Key： MHNSPTUQQIYJOT-SJDTYFKWSA-N
• SMILES： Cl.O1C2C=CC=CC=2/C(=C/CCN(C)C)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 315.13900
• Monoisotopic Mass: 315.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: No data available
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: 1 M HCl: 50 mg/mL
• Water Partition Coefficient: Soluble in water (100 mM), chloroform (1:2), alcohol (1:1), methanol, and DMSO.
• Stability/Shelf Life: Store in Freezer at -20°C
• PSA: 12.47000
• LogP: 4.76440
• λmax: 298(lit.)
• Merck: 3435
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Vapor Pressure: No data available
• Solubility: Soluble in water (100 mM), chloroform (1:2), alcohol (1:1), methanol, and DMSO.

Doxepin Hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 36/37/39-45
• RTECS：HQ4375000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines
• Other Chemical Reagents

Additional information on Doxepin Hydrochloride

Doxepin Hydrochloride (CAS No. 1229-29-4): A Comprehensive Guide to Its Properties and Applications

Doxepin Hydrochloride (CAS No. 1229-29-4) is a well-known tricyclic antidepressant (TCA) with a wide range of therapeutic applications. As a hydrochloride salt of doxepin, it is widely used in the treatment of depression, anxiety disorders, and insomnia. The compound has garnered significant attention in recent years due to its efficacy and versatility in addressing mental health concerns, which have become a global priority.

The chemical structure of Doxepin Hydrochloride consists of a dibenzoxepin ring system, which contributes to its pharmacological activity. Its molecular formula is C₁₉H₂₂ClNO, and it is characterized by its white crystalline powder form. The compound is highly soluble in water, making it suitable for oral and injectable formulations. Researchers and healthcare professionals often search for "Doxepin Hydrochloride uses" or "Doxepin HCl mechanism of action" to better understand its therapeutic effects.

One of the most common applications of Doxepin Hydrochloride is in the management of major depressive disorder (MDD). Studies have shown that it works by inhibiting the reuptake of serotonin and norepinephrine, thereby increasing their levels in the brain. This mechanism is often compared to newer antidepressants like SSRIs, leading to frequent searches such as "Doxepin vs SSRIs" or "Doxepin Hydrochloride for depression."

Beyond depression, Doxepin Hydrochloride is also prescribed for anxiety disorders, including generalized anxiety disorder (GAD) and panic disorder. Its sedative properties make it particularly useful for patients with comorbid insomnia. Online queries like "Doxepin for sleep" or "Doxepin Hydrochloride dosage for anxiety" reflect the growing interest in its off-label uses.

In dermatology, low-dose Doxepin Hydrochloride is used to treat chronic itching associated with conditions like eczema and urticaria. This application has gained traction in recent years, with searches such as "Doxepin cream for itching" becoming more prevalent. The compound's antihistamine properties contribute to its effectiveness in relieving pruritus.

The pharmacokinetics of Doxepin Hydrochloride are another area of interest. It is well-absorbed after oral administration, with peak plasma concentrations occurring within 2-4 hours. The compound undergoes extensive hepatic metabolism, primarily via CYP2D6 enzymes, which explains why genetic testing for CYP2D6 polymorphisms is sometimes recommended. Patients often search for "Doxepin Hydrochloride side effects" or "Doxepin interactions" to understand its safety profile.

Recent advancements in personalized medicine have sparked discussions about Doxepin Hydrochloride pharmacogenomics. Researchers are investigating how genetic variations affect individual responses to the drug, leading to searches like "Doxepin gene testing." This aligns with the broader trend toward precision psychiatry, where treatments are tailored based on a patient's genetic makeup.

The global market for Doxepin Hydrochloride has seen steady growth, driven by increasing awareness of mental health issues and the rising prevalence of sleep disorders. Pharmaceutical companies continue to invest in novel formulations, including extended-release versions that improve patient compliance. Industry reports often highlight "Doxepin Hydrochloride market trends" as a key area of analysis.

From a clinical perspective, proper dosing of Doxepin Hydrochloride is crucial. The typical starting dose for depression ranges from 75-150 mg/day, while lower doses (3-6 mg) are used for insomnia. Medical professionals frequently search for "Doxepin titration schedule" or "Doxepin Hydrochloride withdrawal symptoms" to guide their practice.

Patient education about Doxepin Hydrochloride is equally important. Common concerns include its potential for causing drowsiness, dry mouth, and weight gain. Online forums often feature questions like "How long does Doxepin take to work?" or "Doxepin Hydrochloride weight gain," reflecting the need for accessible information about this medication.

Looking ahead, research continues to explore new applications for Doxepin Hydrochloride. Some studies suggest potential benefits in neuropathic pain management and migraine prophylaxis, though more evidence is needed. These emerging uses contribute to searches such as "Doxepin for nerve pain" among both patients and clinicians.

In conclusion, Doxepin Hydrochloride (CAS No. 1229-29-4) remains a valuable tool in psychiatric and neurological therapeutics. Its multifaceted applications, from mood disorders to dermatological conditions, ensure its continued relevance in modern medicine. As research progresses and patient awareness grows, this compound will likely maintain its position as an important therapeutic option for various conditions.